2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-N-[2-(pyridin-3-ylamino)ethyl]acetamide
• InChI: InChI=1S/C16H18ClN3OS/c17-15-6-2-1-4-13(15)11-22-12-16(21)20-9-8-19-14-5-3-7-18-10-14/h1-7,10,19H,8-9,11-12H2,(H,20,21)
• InChI Key: LWMMWVJKKWCHNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSCC(=O)NCCNC2=CN=CC=C2)Cl
• Molecular Formula: C16H18ClN3OS
• Molecular Weight: 335.9 g/mol

Description

2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide, also known as CBPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CBPA is a small molecule that acts as a potent inhibitor of protein-protein interactions, making it a promising candidate for drug development.

Mechanism of Action

2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide acts as an inhibitor of protein-protein interactions by binding to the interface between the two proteins and disrupting the interaction. This mechanism of action makes 2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide a potent inhibitor of several protein-protein interactions that are involved in various diseases.
Biochemical and Physiological Effects:
2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide has been shown to have several biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, inhibition of amyloid-beta aggregation, and inhibition of viral replication. These effects are mediated by the inhibition of specific protein-protein interactions by 2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide in lab experiments include its potent inhibitory activity against specific protein-protein interactions, its small size, and its ease of synthesis. However, the limitations of using 2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide include its potential toxicity and the need for further optimization of its pharmacokinetic properties for use as a therapeutic agent.

Future Directions

There are several future directions for the research on 2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide, including the optimization of its pharmacokinetic properties, the development of 2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide derivatives with improved potency and selectivity, and the evaluation of 2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide in preclinical and clinical studies for various diseases. Additionally, the use of 2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide as a tool for studying specific protein-protein interactions and their role in disease pathogenesis is an area of active research.

Synthesis Methods

2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide can be synthesized using a multi-step process, starting with the reaction of 2-chlorobenzyl chloride with sodium thiolate to form 2-(chlorobenzyl)thiol. This intermediate is then reacted with ethyl 2-bromoacetate in the presence of potassium carbonate to form 2-[(2-chlorobenzyl)thio]ethyl acetate. Finally, the desired product, 2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide, is obtained by reacting 2-[(2-chlorobenzyl)thio]ethyl acetate with 2-aminopyridine in the presence of palladium on carbon.

Scientific Research Applications

2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and viral infections. In cancer, 2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide has been shown to inhibit the interaction between the oncogenic protein MDM2 and the tumor suppressor protein p53, leading to the activation of p53 and subsequent apoptosis of cancer cells. In Alzheimer's disease, 2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide has been shown to inhibit the aggregation of amyloid-beta peptides, which are thought to contribute to the development of the disease. In viral infections, 2-[(2-chlorobenzyl)thio]-N-[2-(pyridin-3-ylamino)ethyl]acetamide has been shown to inhibit the replication of several viruses, including HIV, HCV, and influenza virus.